Cas no 486422-16-6 (1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine)

• Product Name: 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine
• CAS No: 486422-16-6
• MF: C₁₁H₁₄BrFN₂O₂S
• MW: 337.20846414566
• MDL: MFCD25963706
• CID: 3165559
• PubChem ID: 68446528
• Update Time: 2025-05-26

1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-bromo-2-fluorophenyl)sulfonyl]-4-methyl-
• 1-((4-bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine
• 1-[(4-bromo-2-fluorophenyl)sulfonyl]-4-methylpiperazine
• AM86993
• AKOS027423084
• AS-69815
• 1-(4-bromo-2-fluorophenyl)sulfonyl-4-methylpiperazine
• 486422-16-6
• D93489
• SCHEMBL2933388
• 1-(4-BROMO-2-FLUOROBENZENESULFONYL)-4-METHYLPIPERAZINE
• 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine

• MDL： MFCD25963706
• Inchi： 1S/C11H14BrFN2O2S/c1-14-4-6-15(7-5-14)18(16,17)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7H2,1H3
• InChI Key： FVACKFHRBNHCAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 335.99434g/mol
• Monoisotopic Mass: 335.99434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 1.7

Additional information on 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine

Introduction to 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine (CAS No. 486422-16-6)

1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine, identified by the CAS number 486422-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylpiperazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-bromo-2-fluorophenyl sulfonyl group attached to a 4-methylpiperazine backbone, contribute to its unique chemical properties and biological interactions.

The sulfonyl moiety in 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine is a key pharmacophore that has been extensively studied for its ability to modulate various biological pathways. Sulfonyl compounds are widely recognized for their role in drug development, particularly in the treatment of metabolic disorders, inflammatory diseases, and neurological conditions. The introduction of fluorine and bromine atoms into the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine with biological targets. Studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in neurotransmitter synthesis and degradation, such as monoamine oxidases (MAOs) and catechol-O-methyltransferase (COMT). These enzymes play crucial roles in regulating mood, cognition, and pain perception, making them promising targets for therapeutic intervention.

In addition to its potential neuropharmacological applications, 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine has been explored in the context of oncology research. Preliminary studies indicate that sulfonylpiperazine derivatives may interfere with key signaling pathways involved in cancer cell proliferation and survival. The bromo and fluoro substituents are particularly noteworthy, as they have been shown to enhance the binding affinity of small molecules to their protein targets. This structural feature may contribute to the compound's ability to disrupt oncogenic signaling networks.

The synthesis of 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex aromatic framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine. The compound exhibits moderate solubility in aqueous media but demonstrates improved bioavailability when formulated as an oral or injectable solution. Metabolic studies suggest that the sulfonyl group undergoes hydrolysis under physiological conditions, releasing a reactive intermediate that may contribute to its biological activity.

The safety profile of 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine is still under investigation, but preliminary toxicology studies indicate that it exhibits low acute toxicity at therapeutic doses. However, long-term exposure studies are necessary to assess potential chronic side effects or drug-drug interactions. The compound's unique structural features make it a valuable scaffold for developing next-generation therapeutics with improved efficacy and safety profiles.

Future research directions for 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine include exploring its mechanism of action in vitro and in vivo. Investigating its interactions with specific protein targets will provide insights into its pharmacological effects and help identify potential therapeutic applications. Additionally, structure-activity relationship (SAR) studies will be conducted to optimize the molecular structure for enhanced biological activity and reduced toxicity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 1-((4-Bromo-2-fluorophenyl)sulfonyl)-4-methylpiperazine exemplifies this collaborative approach, where chemical innovation meets biological discovery. As research continues to uncover new therapeutic possibilities, compounds such as this one hold promise for addressing unmet medical needs across various disease indications.